Cas no 2870660-22-1 (Not Yet Assigned)

• Product Name: Not Yet Assigned
• CAS No: 2870660-22-1
• MF: C₁₅H₁₆ClNO₄
• MW: 309.744843482971
• CID: 5563539
• Update Time: 2025-10-28

Not Yet Assigned Chemical and Physical Properties

Names and Identifiers

• Not Yet Assigned

• Inchi： 1S/C15H16ClNO4/c1-2-7-21-14(20)17-15(13(18)19)8-10(9-15)11-5-3-4-6-12(11)16/h2-6,10H,1,7-9H2,(H,17,20)(H,18,19)
• InChI Key： LWPFOMXMQWMHTC-UHFFFAOYSA-N
• SMILES： O=C(NC1(CC(C2C(Cl)=CC=CC=2)C1)C(O)=O)OCC=C

Additional information on Not Yet Assigned

Compound CAS No. 2870660-22-1: A Comprehensive Overview

The compound with CAS No. 2870660-22-1, currently designated as "Not Yet Assigned," represents a significant advancement in the field of chemical research. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in enhancing material performance and its compatibility with advanced manufacturing techniques.

CAS No. 2870660-22-1 is a synthetic organic compound characterized by its complex molecular structure, which includes a combination of functional groups that contribute to its versatile reactivity. Researchers have identified this compound as a promising candidate for use in polymer synthesis, where its ability to form strong intermolecular bonds can significantly improve the mechanical properties of resulting materials.

One of the most intriguing aspects of CAS No. 2870660-22-1 is its ability to undergo specific chemical transformations under controlled conditions. Recent experiments have demonstrated that this compound can be modified to exhibit tailored electronic properties, making it a valuable component in the development of advanced electronic materials. Its potential applications in the semiconductor industry are particularly noteworthy, as it could contribute to the creation of more efficient and durable electronic devices.

The synthesis of CAS No. 2870660-22-1 involves a multi-step process that requires precise control over reaction conditions to ensure optimal yield and purity. Scientists have developed innovative synthetic pathways that minimize environmental impact while maximizing product quality. These advancements underscore the commitment to sustainable chemistry practices in modern research.

In terms of physical properties, CAS No. 2870660-22-1 exhibits a high degree of thermal stability, which is critical for applications in high-temperature environments. Additionally, its low volatility makes it suitable for use in formulations requiring long-term stability without degradation. These characteristics make it an attractive option for industries such as aerospace and automotive manufacturing, where performance under extreme conditions is essential.

Recent studies have also explored the biological interactions of CAS No. 2870660-22-1, revealing potential applications in pharmaceutical research. Its ability to interact with specific biological targets suggests that it could serve as a lead compound for drug development programs targeting various therapeutic areas. This dual applicability across both materials science and pharmacology highlights the compound's versatility and broad potential impact.

The environmental impact of CAS No. 2870660-22-1 has also been a focus of recent research efforts. Scientists have conducted extensive toxicity studies to assess its safety profile and biodegradability under various conditions. The results indicate that the compound poses minimal risk to aquatic ecosystems when used responsibly, aligning with global sustainability goals.

In conclusion, CAS No. 2870660-22-1 represents a groundbreaking advancement in chemical innovation with far-reaching implications across multiple industries. Its unique properties, combined with ongoing research into its applications and environmental impact, position it as a key player in shaping future technological developments.